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Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

imaging reagents is paramount for generating reliable and reproducible data. This guide

provides a comprehensive comparison of the performance of the chemical compound Einecs
286-867-8 in various microscopy setups. However, extensive research has revealed no current

applications of Einecs 286-867-8, identified as 4-(3-Methyl-1,2,4-thiadiazol-5-yl)piperazine-1-

dithiocarboxylic acid, as a fluorescent probe or dye in microscopy studies.

A thorough search of scientific literature and commercial product listings did not yield any data

on its use in fluorescence, confocal, or super-resolution microscopy. The compound is listed in

chemical databases, and a patent for "Stereoisomers of fatty acid analogs for diagnostic

imaging" mentions related structures, but its direct application in cellular imaging or microscopy

is not documented.

Due to the lack of available experimental data, a direct comparison of Einecs 286-867-8 with

other microscopy alternatives is not possible at this time. Consequently, the generation of

comparative data tables, detailed experimental protocols, and visualizations of its performance

or related signaling pathways cannot be provided.

Researchers seeking fluorescent probes for microscopy are encouraged to consult established

resources and databases that catalog the properties and applications of a wide array of

fluorophores. These resources provide the necessary information to select the optimal dye

based on the specific requirements of their experimental setup, including excitation and
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emission spectra, quantum yield, photostability, and suitability for different microscopy

techniques.

Should information on the use of Einecs 286-867-8 in microscopy become available, this guide

will be updated to reflect a thorough comparison of its performance.

To cite this document: BenchChem. [Unraveling the Microscopic Performance of Einecs 286-
867-8: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187385#performance-of-einecs-286-867-8-in-
different-microscopy-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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